Cas no 2385078-88-4 (2-Fluoro-1-methoxy-3-methyl-4-(trifluoromethyl)benzene)

• Product Name: 2-Fluoro-1-methoxy-3-methyl-4-(trifluoromethyl)benzene
• CAS No: 2385078-88-4
• MF: C₉H₈F₄O
• MW: 208.15
• CID: 5079902
• Update Time: 2025-11-05

2-Fluoro-1-methoxy-3-methyl-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-1-methoxy-3-methyl-4-(trifluoromethyl)benzene

• Inchi： 1S/C9H8F4O/c1-5-6(9(11,12)13)3-4-7(14-2)8(5)10/h3-4H,1-2H3
• InChI Key： OSSOAAPDFMXTLA-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=C(F)C=1C)(F)(F)F

Additional information on 2-Fluoro-1-methoxy-3-methyl-4-(trifluoromethyl)benzene

Comprehensive Overview of 2-Fluoro-1-methoxy-3-methyl-4-(trifluoromethyl)benzene (CAS No. 2385078-88-4)

2-Fluoro-1-methoxy-3-methyl-4-(trifluoromethyl)benzene (CAS No. 2385078-88-4) is a fluorinated aromatic compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a fluoro group, a methoxy substituent, and a trifluoromethyl moiety, makes it a versatile intermediate in organic synthesis. The compound's CAS number 2385078-88-4 is often searched by researchers and industry professionals seeking high-purity reagents for advanced chemical processes.

In recent years, the demand for fluorinated compounds like 2-Fluoro-1-methoxy-3-methyl-4-(trifluoromethyl)benzene has surged due to their enhanced stability, bioavailability, and lipophilicity. These properties are critical in drug discovery, where fluorinated analogs are designed to improve metabolic resistance and target specificity. The trifluoromethyl group in particular is a hotspot in medicinal chemistry, as it often enhances binding affinity to biological targets. This aligns with the growing trend of fluorine in drug design, a topic frequently queried in academic and industrial databases.

The synthesis of CAS No. 2385078-88-4 typically involves multi-step reactions, including electrophilic aromatic substitution and cross-coupling methodologies. Researchers often explore palladium-catalyzed reactions or nucleophilic fluorination techniques to introduce the fluoro and trifluoromethyl groups efficiently. Such methods are widely discussed in forums and publications, reflecting the compound's relevance in modern synthetic chemistry. Optimized protocols for its production are highly sought after, as evidenced by search trends for high-yield synthesis of fluorinated benzenes.

Beyond pharmaceuticals, 2-Fluoro-1-methoxy-3-methyl-4-(trifluoromethyl)benzene finds utility in agrochemical formulations. The fluoro and trifluoromethyl groups contribute to the pesticidal activity of derivatives, aligning with the industry's shift toward eco-friendly fluorinated pesticides. This application resonates with global concerns about sustainable agriculture, a recurring theme in scientific and policy debates. Searches for fluorinated agrochemical intermediates often lead to this compound's technical data.

Analytical characterization of CAS No. 2385078-88-4 employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards, a priority for manufacturers supplying the pharmaceutical sector. Queries such as HPLC methods for fluorinated aromatics underscore the need for reliable quality control protocols. The compound's spectral data (e.g., ¹³C NMR chemical shifts) are frequently referenced in patent applications and research papers.

From a commercial perspective, 2-Fluoro-1-methoxy-3-methyl-4-(trifluoromethyl)benzene is supplied by specialty chemical vendors under strict storage conditions to preserve its stability. Procurement inquiries often include terms like bulk suppliers of fluorinated benzene derivatives or custom synthesis CAS 2385078-88-4, reflecting its niche market demand. The compound's pricing and availability are influenced by raw material costs, particularly fluorination reagents, a variable monitored by supply chain analysts.

Future research directions for CAS No. 2385078-88-4 may explore its role in advanced material science, such as liquid crystals or organic electronics. The electron-withdrawing trifluoromethyl group could modulate electronic properties in conjugated systems, a hypothesis gaining traction in materials forums. Such applications align with searches for fluorinated building blocks for OLEDs, highlighting interdisciplinary interest.

In summary, 2-Fluoro-1-methoxy-3-methyl-4-(trifluoromethyl)benzene (CAS No. 2385078-88-4) exemplifies the intersection of synthetic chemistry and applied science. Its structural features cater to evolving needs in drug development, agrochemical innovation, and functional materials, ensuring its continued relevance in scientific literature and industrial workflows.